Cas no 2228160-54-9 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid
• CAS No: 2228160-54-9
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• CID: 5980145
• PubChem ID: 165964623
• Update Time: 2025-06-08

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}pentanedioic acid
• 2228160-54-9
• EN300-1882554

• Inchi： 1S/C15H25NO6/c1-15(2,3)22-14(21)16-6-4-5-10(9-16)11(7-12(17)18)8-13(19)20/h10-11H,4-9H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： LTIKZGJLESEYHU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 315.16818752g/mol
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid

Comprehensive Analysis of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid (CAS No. 2228160-54-9): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and chemical research, 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid (CAS No. 2228160-54-9) has emerged as a compound of significant interest. This Boc-protected piperidine derivative is widely utilized in drug discovery, peptide synthesis, and as a key intermediate in the development of bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) group and the pentanedioic acid moiety, make it a versatile building block for researchers.

The growing demand for high-purity intermediates in the pharmaceutical industry has placed compounds like 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid at the forefront of synthetic chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified its relevance, as researchers seek sustainable and efficient pathways for its synthesis. Questions such as "What are the applications of Boc-protected amino acids?" or "How to optimize the synthesis of piperidine derivatives?" are frequently searched in academic and industrial circles, reflecting the compound's importance.

From a structural perspective, the CAS No. 2228160-54-9 compound features a piperidine ring substituted with a Boc group at the nitrogen position, coupled with a pentanedioic acid side chain. This configuration enhances its stability and reactivity, making it ideal for N-protection strategies in peptide synthesis. The carboxylic acid functionalities further allow for diverse derivatization, enabling its use in cross-coupling reactions and bioconjugation.

In the context of drug discovery, this compound is often employed as a scaffold for kinase inhibitors and GPCR modulators. Its compatibility with solid-phase peptide synthesis (SPPS) and microwave-assisted reactions aligns with modern laboratory practices. Researchers exploring fragment-based drug design or PROTAC technology frequently inquire about its role in structure-activity relationship (SAR) studies, underscoring its multidisciplinary utility.

Quality control and analytical characterization of 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}pentanedioic acid are critical for ensuring reproducibility. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed. The compound's storage conditions (typically 2-8°C under inert atmosphere) and solubility profile (e.g., in DMSO or DMF) are common topics in technical forums, addressing practical challenges faced by chemists.

Looking ahead, innovations in continuous flow chemistry and enzymatic synthesis may revolutionize the production of this intermediate. As the pharmaceutical industry shifts toward sustainable manufacturing, the demand for eco-friendly protecting groups like Boc remains high. With its balanced properties and broad applicability, CAS No. 2228160-54-9 is poised to remain a staple in medicinal chemistry for years to come.